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Compound of Interest

Compound Name: sec-Butyl methacrylate

Cat. No.: B1582641 Get Quote

Proper disposal of sec-Butyl methacrylate is critical for ensuring laboratory safety and

environmental protection. This flammable and irritant chemical requires careful handling and

adherence to specific disposal protocols to mitigate risks. This guide provides essential safety

information, step-by-step disposal procedures, and relevant data to support researchers,

scientists, and drug development professionals in managing sec-Butyl methacrylate waste

safely and in compliance with regulations.

Hazard Identification
sec-Butyl methacrylate is classified as a hazardous substance. Understanding its primary

hazards is the first step in safe handling and disposal.
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Hazard
Classification

Description GHS Code Citations

Flammable Liquid
Flammable liquid and

vapor.
H226 [1][2][3][4][5]

Skin Irritation Causes skin irritation. H315 [1][2][3][4][5]

Eye Irritation
Causes serious eye

irritation.
H319 [1][2][3][4][5]

Respiratory Irritation
May cause respiratory

irritation.
H335 [1][2][3][4][5]

Skin Sensitization
May cause an allergic

skin reaction.
H317 [1][2]

Aquatic Hazard Harmful to aquatic life. - [2][5][6]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling sec-Butyl
methacrylate to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or eyeglasses that comply with

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

EN166.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[6][7] A complete suit protecting against chemicals and flame-retardant antistatic protective

clothing is recommended.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7] A filter respirator for

organic gases and vapors is recommended.[6]

Spill and Leak Procedures
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Immediate and appropriate response to a spill is crucial to prevent injury and environmental

contamination.

Ensure Safety: Remove all sources of ignition (open flames, sparks, hot surfaces).[7][8]

Evacuate non-essential personnel from the area.[8]

Ventilate the Area: Ensure adequate ventilation.[1]

Wear PPE: Don the appropriate personal protective equipment before addressing the spill.[1]

[8]

Contain the Spill: Prevent the spill from spreading and from entering drains, sewers, or

waterways.[1][9]

Absorb the Spill: Use an inert, non-combustible absorbent material such as sand,

diatomaceous earth, acid binder, or universal binder to soak up the spill.[1][7]

Collect Waste: Use non-sparking tools and explosion-proof equipment to collect the

absorbed material and place it into a suitable, sealable container for disposal.[7][9]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the collected waste as hazardous material according to regulations.[1]

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of sec-Butyl
methacrylate waste.
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Waste Generation & Segregation

Containment & Labeling

Storage

Disposal

sec-Butyl Methacrylate Waste
(Liquid, Solid, Contaminated PPE)

Segregate from Incompatible Wastes
(Acids, Bases, Oxidizers)

Collect in a Designated,
Chemically Resistant Container

Contain

Keep Container Tightly Closed

Label Container Clearly:
'Hazardous Waste, Flammable Liquid,

sec-Butyl Methacrylate'

Store in a Cool, Dry,
Well-Ventilated Area

Store

Store Away from Ignition Sources
and Incompatible Materials

Arrange for Pickup by a
Licensed Waste Disposal Company

Dispose

Final Disposal Method:
Chemical Incineration

Regulatory Compliance:
Adhere to Federal, State, & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of sec-Butyl methacrylate waste.
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Step-by-Step Disposal Procedure
Adherence to a systematic disposal procedure is mandatory.

Waste Collection:

Collect all waste materials containing sec-Butyl methacrylate, including unused product,

contaminated absorbents, and disposable PPE, in a designated hazardous waste

container.

Do not mix with incompatible materials such as acids, bases, strong oxidizing agents, or

peroxides.[7]

Container Requirements:

Use a container that is in good condition, compatible with sec-Butyl methacrylate, and

can be securely sealed.

Keep the container tightly closed when not in use to prevent the release of flammable

vapors.[9]

Labeling:

Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the

specific contents ("sec-Butyl Methacrylate").

Storage:

Store the waste container in a designated, well-ventilated, cool, and dry hazardous waste

accumulation area.[9]

The storage area must be away from heat, sparks, open flames, and other ignition

sources.[3][7]

Ensure the storage area has no drain or sewer access.[6]

Final Disposal:
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Disposal must be conducted through a licensed and approved hazardous waste disposal

company.[2][7]

The recommended method of disposal is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.[2][10]

Never dispose of sec-Butyl methacrylate down the drain or with regular laboratory or

household trash.[1]

Contaminated Packaging:

Contaminated containers should be completely emptied.[3] After appropriate professional

cleaning, they may be reused.[9]

Packaging that cannot be properly cleaned must be disposed of in the same manner as

the chemical itself.[2][9]

Quantitative Data
The following tables provide key quantitative data for sec-Butyl methacrylate.

Physical and Chemical Hazard Data

Property Value Citations

Flash Point 44°C - 54°C [1][6]

Flammability Limits 2% (Lower), 8% (Upper) [1]

Auto-ignition Temperature 290°C [1]

UN Number 2227 [2][9][10]

Transport Hazard Class 3 (Flammable Liquid) [2][6][9]

Packing Group III [6][9]

Ecotoxicity Data
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Organism Test Result Citations

Fish (Fathead

Minnow)
96h LC50 5.57 - 11 mg/L [2][9]

Daphnia (Water Flea) 48h LC50 32 mg/L [2][9]

Algae 72h EC50 31.2 mg/L [9]

Algae (Green Algae) 96h EC50 57 mg/L [2]

Experimental Protocols
No specific experimental protocols for the disposal of sec-Butyl methacrylate were cited in the

searched safety data sheets. The disposal procedures are based on established hazardous

waste management principles and regulatory requirements.

Regulatory Compliance
It is the responsibility of the waste generator to ensure that all disposal activities comply with

applicable federal, state, and local laws and regulations.[1][9] Consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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